Cas no 2319720-18-6 (1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-phenoxypropan-1-one)

• Product Name: 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-phenoxypropan-1-one
• CAS No: 2319720-18-6
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5339562
• Update Time: 2025-10-22

1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-phenoxypropan-1-one
• 1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-2-phenoxypropan-1-one
• 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-phenoxypropan-1-one

• Inchi： 1S/C19H23N3O2/c1-14(24-18-5-3-2-4-6-18)19(23)22-15-7-8-16(22)12-17(11-15)21-10-9-20-13-21/h2-6,9-10,13-17H,7-8,11-12H2,1H3
• InChI Key： ZVPBAWLBCPKKQB-UHFFFAOYSA-N
• SMILES： O=C(C(C)OC1C=CC=CC=1)N1C2CCC1CC(C2)N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4

Additional information on 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-2-phenoxypropan-1-one

Comprehensive Overview of 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one (CAS No. 2319720-18-6)

The compound 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one (CAS 2319720-18-6) represents an intriguing heterocyclic structure combining imidazole and azabicyclo[3.2.1]octane moieties. This molecular architecture has garnered significant attention in pharmaceutical research due to its potential as a bioactive scaffold for drug discovery. The presence of both imidazole and bridged bicyclic systems in its structure makes it particularly interesting for medicinal chemistry applications.

Recent scientific literature highlights growing interest in imidazole-containing compounds like 2319720-18-6, especially in the context of developing novel small molecule therapeutics. The compound's structural features suggest potential interactions with various biological targets, though its exact mechanism of action remains an active area of investigation. Researchers are particularly interested in how the 8-azabicyclo[3.2.1]octane core might influence molecular recognition and binding properties.

The synthesis of 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one typically involves multi-step organic transformations. Key synthetic challenges include the construction of the azabicyclic system and subsequent introduction of the imidazole moiety. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact - topics of significant interest in current chemical research.

From a physicochemical perspective, CAS 2319720-18-6 demonstrates properties characteristic of its hybrid structure. The compound likely exhibits moderate polarity due to the presence of both aromatic and aliphatic components, which influences its solubility profile and potential formulation characteristics. These properties are crucial considerations for researchers exploring its pharmacological applications.

The potential applications of 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one span several areas of biomedical research. Preliminary studies suggest possible utility in central nervous system targeting, given the structural similarity to known neuroactive compounds. Additionally, the imidazole component may confer metal-binding capabilities, opening possibilities in chelation therapy or enzyme inhibition applications.

Current market trends show increasing demand for specialty heterocyclic compounds like 2319720-18-6, particularly from pharmaceutical and biotechnology sectors. The compound's structural complexity makes it valuable for fragment-based drug discovery programs, where unique scaffolds can serve as starting points for lead optimization. Several research organizations have included similar structures in their compound libraries for high-throughput screening.

Analytical characterization of 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm structural identity and purity - critical parameters for research applications. Recent advances in microcrystal electron diffraction (MicroED) have provided new tools for characterizing such complex molecules.

Safety considerations for handling CAS 2319720-18-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation controls are recommended during manipulation. The compound's stability profile suggests storage under anhydrous conditions at controlled temperatures for long-term preservation.

Future research directions for 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one may explore its potential in targeted drug delivery systems or as a molecular probe for biological studies. The growing interest in proteolysis targeting chimeras (PROTACs) and other bifunctional molecules suggests possible applications in these emerging therapeutic modalities.

For researchers seeking custom synthesis of 2319720-18-6, several contract research organizations offer specialized services in complex heterocycle preparation. The development of more efficient synthetic routes remains an active area of process chemistry research, with recent focus on continuous flow methods and catalytic asymmetric synthesis approaches.

The intellectual property landscape surrounding 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one shows increasing patent activity, particularly in pharmaceutical applications. Companies are investigating structural analogs for various indications, reflecting the compound's potential as a privileged structure in medicinal chemistry.

From a regulatory perspective, CAS 2319720-18-6 currently falls under research chemicals category, with no specific restrictions noted in major chemical inventories. However, researchers should consult current regulations in their jurisdiction, as classification status may evolve with new scientific data.

In conclusion, 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-2-phenoxypropan-1-one represents a fascinating case study in modern medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a compound of significant interest to both academic and industrial researchers. As synthetic methods advance and biological understanding grows, this molecule may serve as a valuable tool in addressing various biomedical challenges.